Cas no 1804213-62-4 (1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one
• CAS No: 1804213-62-4
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4975944
• Update Time: 2025-06-10

1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one

• Inchi： 1S/C10H9BrClNO3/c1-6(14)10(11)9-3-2-8(13(15)16)4-7(9)5-12/h2-4,10H,5H2,1H3
• InChI Key： ZYCUHLFLXYQQOF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one (CAS No. 1804213-62-4)

1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one, with the CAS number 1804213-62-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its versatile structural features and potential applications in the synthesis of various bioactive molecules. The presence of both bromo and chloromethyl substituents makes it a valuable intermediate for further functionalization, enabling the development of novel pharmaceutical agents.

The compound's structure, featuring a propan-2-one backbone, is particularly interesting for medicinal chemists. The combination of a bromine atom and a chloromethyl group on the same carbon atom provides multiple sites for chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules, making this compound a crucial building block in drug discovery.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases. The pharmaceutical industry continuously seeks innovative compounds that can serve as scaffolds for drug design. 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one fits well into this landscape due to its unique structural attributes. The nitro group in the phenyl ring not only enhances the compound's reactivity but also contributes to its potential biological activity.

One of the most exciting applications of this compound is in the synthesis of small molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to treat diseases. The bromo and chloromethyl groups allow for further derivatization, enabling chemists to tailor the compound's properties to achieve desired pharmacological effects. For instance, by introducing different functional groups, researchers can fine-tune the compound's solubility, bioavailability, and target specificity.

The field of medicinal chemistry has seen significant advancements in recent years, largely driven by the development of novel synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the way complex molecules are constructed. 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one serves as an excellent substrate for these reactions, allowing for the efficient introduction of diverse structural motifs.

Another area where this compound has shown promise is in the development of anticancer agents. Cancer research has identified numerous targets that can be exploited for therapeutic intervention. The structural features of 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one make it a suitable candidate for designing molecules that can inhibit key enzymes involved in cancer cell proliferation. By modifying its structure, researchers aim to develop compounds that can selectively target cancer cells while minimizing side effects on healthy tissues.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict the properties and reactivity of compounds before they are synthesized in the lab. This approach saves time and resources by identifying promising candidates early in the process. 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one has been studied using various computational techniques to understand its behavior and potential applications.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-4-nitrophenyl)propan-2-one (CAS No. 1804213-62-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, including small molecule inhibitors and anticancer agents. As research in this field continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.